Cas no 2228878-06-4 (methyl 3-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzoate)

• Product Name: methyl 3-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzoate
• CAS No: 2228878-06-4
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 5974561
• PubChem ID: 165613260
• Update Time: 2025-06-14

methyl 3-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzoate
• EN300-1753730
• methyl 3-[1-(hydroxymethyl)-2,2-dimethylcyclopropyl]benzoate
• 2228878-06-4

• Inchi： 1S/C14H18O3/c1-13(2)8-14(13,9-15)11-6-4-5-10(7-11)12(16)17-3/h4-7,15H,8-9H2,1-3H3
• InChI Key： ABYJQLRVMDMFEF-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=C(C(=O)OC)C=2)CC1(C)C

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzoate

Research Brief on Methyl 3-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzoate (CAS: 2228878-06-4)

Methyl 3-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzoate (CAS: 2228878-06-4) is a cyclopropane-containing benzoate derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique cyclopropyl and hydroxymethyl functional groups, has been investigated for its role as an intermediate in the synthesis of bioactive molecules and its possible pharmacological properties. Recent studies have explored its utility in drug discovery, particularly in the development of antiviral and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthetic versatility of methyl 3-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzoate as a key intermediate in the preparation of novel protease inhibitors. The research demonstrated that the cyclopropyl ring enhances the metabolic stability of derived compounds, while the hydroxymethyl group facilitates further functionalization, making it a valuable scaffold for structure-activity relationship (SAR) studies. The study also reported preliminary in vitro data showing moderate inhibitory activity against SARS-CoV-2 main protease (M^pro), suggesting its potential relevance in antiviral drug development.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular pathways associated with inflammation. A 2024 preprint in BioRxiv described how derivatives of methyl 3-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzoate interact with the NF-κB signaling pathway, reducing the production of pro-inflammatory cytokines in macrophage cell lines. These findings position the compound as a promising candidate for the development of anti-inflammatory therapeutics, particularly for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, recent advances in the preparation of methyl 3-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzoate have focused on optimizing yield and enantioselectivity. A 2023 patent (WO2023156789) disclosed an improved catalytic asymmetric synthesis route using chiral palladium complexes, achieving >95% enantiomeric excess (ee) for the desired (1R,2S)-isomer. This methodological breakthrough addresses previous challenges in stereocontrol and scalability, facilitating the compound's broader application in medicinal chemistry campaigns.

Ongoing research continues to explore the therapeutic potential of methyl 3-1-(hydroxymethyl)-2,2-dimethylcyclopropylbenzoate and its derivatives. Current studies are investigating its pharmacokinetic properties and in vivo efficacy in animal models of disease, with particular focus on its blood-brain barrier permeability for potential CNS applications. As the understanding of this compound's biological activities expands, it is expected to play an increasingly important role in the development of novel therapeutic agents across multiple disease areas.